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Compound of Interest

Compound Name: Tris(tert-butoxy)silanol

Cat. No.: B099459

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents are paramount to ensuring laboratory safety and environmental compliance.
This guide provides detailed procedures for the safe disposal of Tris(tert-butoxy)silanol, a
compound frequently used in the synthesis of silica-based materials. Adherence to these
protocols is essential to mitigate risks and maintain a safe research environment.

Key Safety and Handling Information

Tris(tert-butoxy)silanol is a moisture-sensitive solid that can cause skin, eye, and respiratory
irritation.[1] Upon contact with moisture, it slowly decomposes to liberate t-butanol.[1][2]
Therefore, appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and, if necessary, a full-face supplied air respirator, must be worn at all
times.[2] The material should be handled and stored under an inert gas in a tightly closed
container placed in a dry, well-ventilated area.[2]

Quantitative Data Summary

A summary of the key physical and chemical properties of Tris(tert-butoxy)silanol is provided
in the table below for easy reference.
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Property Value

CAS Number 18166-43-3

Molecular Formula C12H2804Si

Molecular Weight 264.43 g/mol [1]
Appearance White solid[1]

Melting Point 63-65 °C

Boiling Point 205-210 °C

Density 0.944 g/cm3 at 25 °C
Storage Class 11 (Combustible Solids)[3]

Step-by-Step Disposal Protocol

The disposal of Tris(tert-butoxy)silanol must be conducted in strict accordance with federal,
state, and local environmental regulations.[1][4] The recommended method involves
incineration by a licensed professional waste disposal service.

Experimental Protocol for Waste Preparation and Disposal:

« Initial Assessment: Ensure that the waste material is clearly labeled as Tris(tert-
butoxy)silanol. Do not mix it with other chemical waste.

o Container Inspection: Check that the waste container is intact, properly sealed, and free from
external contamination. Handle uncleaned containers with the same precautions as the
product itself.

o Contact a Licensed Waste Disposal Service: Arrange for the collection and disposal of the
chemical waste with a certified hazardous waste management company.

o Material Preparation for Disposal (as per waste disposal service instructions): In some
cases, the disposal service may require the material to be prepared for incineration. This can
involve dissolving or mixing the solid with a combustible solvent. This step should only be
performed by trained personnel following the specific instructions of the disposal company.
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« Incineration: The primary disposal method is to burn the material in a chemical incinerator
equipped with an afterburner and scrubber to neutralize harmful combustion products.[4]

o Documentation: Maintain detailed records of the disposal process, including the date,
guantity of waste, and the name of the disposal company, to ensure regulatory compliance.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Tris(tert-
butoxy)silanol.
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Start: Identify Tris(tert-butoxy)silanol Waste
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Caption: Logical workflow for the safe disposal of Tris(tert-butoxy)silanol.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b099459?utm_src=pdf-body-img
https://www.benchchem.com/product/b099459?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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